Cas no 61111-00-0 (Bicyclo[4.2.0]octane-2,3-dione)

• Product Name: Bicyclo[4.2.0]octane-2,3-dione
• CAS No: 61111-00-0
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• CID: 491603
• PubChem ID: 71399280
• Update Time: 2025-04-19

Bicyclo[4.2.0]octane-2,3-dione Chemical and Physical Properties

Names and Identifiers

• Bicyclo[4.2.0]octane-2,3-dione
• bicyclo[4.2.0]octane-4,5-dione
• 61111-00-0
• DTXSID10820650

• Inchi： 1S/C8H10O2/c9-7-4-2-5-1-3-6(5)8(7)10/h5-6H,1-4H2
• InChI Key： DOAKMUZQCDKKPE-UHFFFAOYSA-N
• SMILES： O=C1C(CCC2CCC21)=O

Computed Properties

• Exact Mass: 138.0681
• Monoisotopic Mass: 138.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones